N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide
• InChI: InChI=1S/C16H15NO3/c18-16(9-12-4-2-1-3-5-12)17-10-13-6-7-14-15(8-13)20-11-19-14/h1-8H,9-11H2,(H,17,18)
• InChI Key: GNHFNTQRDWVNEH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CC3=CC=CC=C3
• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide, also known as MDMA or ecstasy, is a synthetic drug that has gained popularity in recent years due to its psychoactive effects. MDMA is classified as an entactogen, meaning it produces feelings of empathy, love, and emotional openness. The chemical structure of MDMA is similar to that of both amphetamines and hallucinogens, and it is often used recreationally in social settings. However, MDMA has also shown promise in scientific research for its potential therapeutic effects.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide works by increasing the release of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters play a key role in regulating mood, appetite, and sleep, among other functions. N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide also blocks the reuptake of these neurotransmitters, allowing them to remain in the synapse for longer periods of time. This leads to an increase in feelings of pleasure, empathy, and emotional openness.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide has been shown to have a number of physiological effects, including increased heart rate, blood pressure, and body temperature. It also causes the release of hormones such as cortisol and oxytocin, which are associated with stress and social bonding, respectively. In addition, N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide has been shown to increase the activity of the immune system, possibly due to its effects on serotonin.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide has several advantages for use in scientific research. It is a potent and selective serotonin releaser, meaning it can be used to study the effects of serotonin on various physiological and psychological processes. It is also relatively easy to administer and has a rapid onset of action. However, N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide also has several limitations. It is a Schedule I controlled substance, meaning it is highly regulated and difficult to obtain for research purposes. It also has potential for abuse and can cause adverse effects such as neurotoxicity and cardiovascular problems.

Future Directions

There are several areas of future research that could be explored with N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide. One area of interest is the potential use of N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide in the treatment of other mental health conditions, such as addiction and eating disorders. Another area of research is the development of safer and more effective analogs of N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide that could be used in therapeutic settings. Finally, more research is needed to fully understand the long-term effects of N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide use, both in recreational and therapeutic contexts.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide is synthesized from safrole, a natural compound found in the oils of various plants. The synthesis process involves several steps, including the conversion of safrole to isosafrole, the oxidation of isosafrole to MDP2P, and the reduction of MDP2P to N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide. The process is complex and requires specialized equipment and knowledge.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide has been studied for its potential therapeutic effects in the treatment of various mental health conditions, including post-traumatic stress disorder (PTSD), anxiety, and depression. In clinical trials, N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide-assisted psychotherapy has shown promising results in helping patients overcome the emotional distress associated with these conditions. N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide is thought to work by increasing levels of serotonin, a neurotransmitter that plays a key role in regulating mood.